Cas no 2098129-77-0 (4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride)

• Product Name: 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride
• CAS No: 2098129-77-0
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 5047051
• Update Time: 2025-05-27

4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride
• 4-(oxolan-3-ylmethyl)-1,4-diazepan-5-one;hydrochloride
• 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride

• Inchi： 1S/C10H18N2O2.ClH/c13-10-1-3-11-4-5-12(10)7-9-2-6-14-8-9;/h9,11H,1-8H2;1H
• InChI Key： VAYPEMSUECSORA-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)CN1C(CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 41.6

Additional information on 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride

Comprehensive Overview of 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride (CAS No. 2098129-77-0)

In the rapidly evolving field of pharmaceutical and chemical research, 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride (CAS No. 2098129-77-0) has emerged as a compound of significant interest. This molecule, characterized by its unique diazepanone core and oxolan-3-ylmethyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which makes it a promising candidate for targeting various biological pathways.

The compound's CAS number 2098129-77-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in synthetic chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. Recent studies have explored its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with the industry's focus on precision medicine. Keywords like "diazepanone derivatives" and "oxolan-based pharmaceuticals" often appear in literature, underscoring its interdisciplinary appeal.

From an SEO perspective, queries such as "synthesis of 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one" or "biological activity of CAS 2098129-77-0" highlight user intent around practical applications. The compound's heterocyclic framework resonates with trends in fragment-based drug design, a hot topic in AI-driven molecular modeling. Notably, its structural similarity to approved drugs sparks discussions about repurposing strategies—a cost-effective approach gaining traction in biotech startups.

Quality control protocols for 4-[(Oxolan-3-yl)methyl]-1,4-diazepan-5-one hydrochloride emphasize HPLC purity thresholds (>98%), addressing regulatory concerns in preclinical development. Environmental factors also play a role; green chemistry methods for its synthesis are increasingly documented, responding to global demand for sustainable production. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, as noted in peer-reviewed journals.

In conclusion, CAS No. 2098129-77-0 represents a nexus of innovation in medicinal chemistry. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a valuable tool for researchers tackling complex diseases. As interest in small-molecule therapeutics surges, this compound's profile will likely expand, fueled by both academic curiosity and industrial demand.